Cas no 2228342-64-9 (2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228342-64-9
• MF: C₆H₅Cl₂FN₂O₂S
• MW: 259.085501432419
• CID: 5962109
• PubChem ID: 165870405
• Update Time: 2025-08-05

2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride
• EN300-1989208
• 2228342-64-9

• Inchi： 1S/C6H5Cl2FN2O2S/c7-5-4(1-2-14(9,12)13)6(8)11-3-10-5/h3H,1-2H2
• InChI Key： BWPAVCHYYPQJDB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 257.9432821g/mol
• Monoisotopic Mass: 257.9432821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2228342-64-9 and Product Name: 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride

Compound with the CAS number 2228342-64-9, specifically identified as 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a 4,6-dichloropyrimidin-5-yl moiety, which is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a sulfonyl fluoride group further enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the synthesis of more complex molecules.

The structural design of 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride is meticulously crafted to optimize its pharmacological properties. The 4,6-dichloropyrimidin-5-yl segment not only contributes to the compound's binding affinity but also influences its metabolic stability and solubility characteristics. These attributes are critical in determining the compound's efficacy and safety profile when used in pharmaceutical applications. Recent studies have highlighted the importance of such structural motifs in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

In the realm of academic research, 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride has been extensively studied for its potential as a scaffold in drug discovery. Researchers have leveraged its unique chemical properties to develop derivatives with enhanced biological activity. For instance, modifications at the sulfonyl fluoride group have been explored to improve bioavailability and reduce off-target effects. These efforts align with the broader trend in medicinal chemistry towards designing molecules that are both potent and selective.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The sulfonyl fluoride group serves as a versatile handle for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones. This flexibility has been exploited in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. The ability to fine-tune the structure of 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride allows researchers to explore a wide range of biological activities, making it an indispensable tool in modern drug discovery.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its potential as an inhibitor or modulator of these targets. These insights have guided experimental efforts to optimize its pharmacological properties. Additionally, computational modeling has been used to predict metabolic pathways and potential side effects, aiding in the rational design of more effective derivatives.

The pharmaceutical industry has taken notice of the promising attributes of 2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride. Several companies are currently exploring its use in preclinical and clinical trials for various therapeutic indications. The compound's ability to modulate key biological pathways makes it a compelling candidate for treating conditions where these pathways are dysregulated. As research progresses, it is expected that more applications will emerge, further solidifying its role as a cornerstone in pharmaceutical innovation.

In conclusion,2-(4,6-dichloropyrimidin-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2228342-64-9) stands out as a remarkable compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As ongoing research continues to uncover new applications and optimize its properties,this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.